Colpormon
Colpormon
Hydroxyestrone diacetate is a steroid ester.
Brand Name:
Vulcanchem
CAS No.:
1247-71-8
VCID:
VC20939054
InChI:
InChI=1S/C22H26O5/c1-12(23)26-15-5-7-16-14(10-15)4-6-18-17(16)8-9-22(3)19(18)11-20(21(22)25)27-13(2)24/h5,7,10,17-20H,4,6,8-9,11H2,1-3H3/t17-,18-,19+,20-,22+/m1/s1
SMILES:
CC(=O)OC1CC2C3CCC4=C(C3CCC2(C1=O)C)C=CC(=C4)OC(=O)C
Molecular Formula:
C22H26O5
Molecular Weight:
370.4 g/mol
Colpormon
CAS No.: 1247-71-8
Cat. No.: VC20939054
Molecular Formula: C22H26O5
Molecular Weight: 370.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Hydroxyestrone diacetate is a steroid ester. |
|---|---|
| CAS No. | 1247-71-8 |
| Molecular Formula | C22H26O5 |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | [(8R,9S,13S,14S,16R)-3-acetyloxy-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-16-yl] acetate |
| Standard InChI | InChI=1S/C22H26O5/c1-12(23)26-15-5-7-16-14(10-15)4-6-18-17(16)8-9-22(3)19(18)11-20(21(22)25)27-13(2)24/h5,7,10,17-20H,4,6,8-9,11H2,1-3H3/t17-,18-,19+,20-,22+/m1/s1 |
| Standard InChI Key | QZQSENRWYLQIPC-JPVHLGFFSA-N |
| Isomeric SMILES | CC(=O)O[C@@H]1C[C@H]2[C@@H]3CCC4=C([C@H]3CC[C@@]2(C1=O)C)C=CC(=C4)OC(=O)C |
| SMILES | CC(=O)OC1CC2C3CCC4=C(C3CCC2(C1=O)C)C=CC(=C4)OC(=O)C |
| Canonical SMILES | CC(=O)OC1CC2C3CCC4=C(C3CCC2(C1=O)C)C=CC(=C4)OC(=O)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator